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Humic Acid Sodium Salt: A Principal Component

of Humic Substances
Abstract

Humic acid sodium salt, a major constituent of humic substances, is a complex
supramolecular aggregate of naturally occurring organic compounds formed from the
decomposition of plant and microbial residues.[1] Characterized by a rich assembly of
functional groups, including carboxyl, phenolic, and quinone moieties, it exhibits a wide range
of biological activities.[1][2][3] This technical guide provides an in-depth review of the
physicochemical properties, extraction and characterization methodologies, and biological
mechanisms of humic acid sodium salt. It details its anti-inflammatory, antioxidant, and
antiviral properties, presenting relevant signaling pathways and experimental protocols. This
document is intended to serve as a comprehensive resource for researchers, scientists, and
professionals in the field of drug development exploring the therapeutic potential of this
complex natural biopolymer.

Introduction to Humic Substances and Humic Acid
Sodium Salt

Humic substances (HS) are the primary organic components of soil, peat, and natural waters,
resulting from the humification of organic matter.[4] They are categorized into three main
fractions based on their solubility in acidic and alkaline solutions: humic acid (HA), fulvic acid
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(FA), and humin.[5] Humic acid is insoluble in acidic conditions (pH < 2) but soluble at higher
pH values.[5]

Humic acid sodium salt is the sodium salt form of humic acid and is a principal component of
humic substances.[6][7][8] It is a complex mixture of various acids and is considered a
multifunctional polymer compound due to the presence of active groups like hydroxyl and
carboxyl groups.[2][9] Its structure is not that of a single, defined molecule but rather a
heterogeneous assembly of polycyclic aromatic cores, polysaccharides, proteins, and phenols.
[10] This structural complexity underlies its diverse biological activities and potential
applications in medicine and pharmacology.

Physicochemical Properties

The properties of humic acid sodium salt can vary depending on its source and method of
extraction.[11] However, some general characteristics are consistently reported. It is typically a
black, amorphous, crystalline powder that is soluble in water.[8][12][13] The molecular weight is
highly variable, ranging from thousands to hundreds of thousands of Daltons (2 kDa - 500
kDa).[10]

Table 1: Physicochemical Properties of Humic Acid
Sodium Salt
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Property Value | Description References
CAS Number 68131-04-4 [6][14]
Appearance Black crystalline powder [8][13]
Core Molecular Formula CoHsNaz04 [6][10]
Core Molecular Weight 226.14 g/mol [6]
Polymer Molecular Weight 2,000 - 500,000 Da [10]
Soluble in water; pH of
Solubility aqueous solution is typically [2][12]
8.0-9.0
) Carboxyl, Phenolic, Hydroxyl,
Key Functional Groups ] i [1112][3]
Quinone, Methoxy, Thiol
) Mass growth factor of 1.87 +
Hygroscopic Growth [14]

0.02 at 90% relative humidity

Extraction, Purification, and Characterization

Extraction and Purification Workflow

The standard method for extracting humic substances is based on their differential solubility.

The International Humic Substances Society (IHSS) has established a widely accepted

protocol.[15][16] The process generally involves an alkaline extraction to solubilize humic and

fulvic acids, followed by acidification to precipitate the humic acid fraction. This is then

neutralized to produce the sodium salt.

Final Product

+

-

Click to download full resolution via product page

Workflow for Humic Acid Sodium Salt Extraction.
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Experimental Protocol: IHSS Method for Humic Acid
Extraction

This protocol is adapted from the standard International Humic Substances Society (IHSS)
method.[15][16]

o Pre-treatment: Air-dry the source material (e.g., soil) and sieve to pass a 2-mm mesh.
Equilibrate the sample to a pH between 1.0 and 2.0 with 1 M HCI.

o Alkaline Extraction: Add 0.1 M NaOH to the neutralized residue under a nitrogen (N2)
atmosphere to achieve a final extractant-to-sample ratio of 10:1. Shake intermittently for at
least 4 hours.

o Separation of Humin: Allow the suspension to settle overnight. Separate the supernatant,
which contains the dissolved humic and fulvic acids, by centrifugation.

o Precipitation of Humic Acid: Acidify the supernatant to pH 1.0 with 6 M HCI while stirring
constantly. Allow the precipitate to settle for 12-16 hours.

e Separation of Humic and Fulvic Acids: Centrifuge to separate the humic acid (precipitate)
from the fulvic acid (supernatant).

 Purification: Re-dissolve the humic acid precipitate in a minimum volume of 0.1 M KOH. Add
solid KCI to achieve a 0.3 M K+ concentration and centrifuge at high speed to remove
suspended solids. Re-precipitate the humic acid with 6 M HCI to pH 1.0.

» Desalination: Suspend the precipitate in an HCI/HF solution to remove mineral content.
Transfer the acid-free precipitate to a dialysis tube and dialyze against distilled water until the
water gives a negative test for Cl~ with silver nitrate.

o Neutralization and Drying: Neutralize the purified humic acid with NaOH to obtain the sodium
salt. Freeze-dry the final product to yield a black powder.[17]

Characterization Methods

A suite of analytical techniques is employed to characterize the complex structure of humic
acid sodium salt:
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e Spectroscopy: Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (*3C-
NMR) spectroscopy are used to identify functional groups and the proportion of aromatic and
aliphatic structures.[5][16]

o Elemental Analysis: Determines the percentage content of Carbon, Hydrogen, Nitrogen, and
Oxygen.[16]

o Chromatography: High-Performance Size-Exclusion Chromatography (HPSEC) is used to
determine the molecular weight distribution.[18]

Biological Activities and Mechanisms of Action

Humic acid sodium salt exhibits a remarkable range of biological activities, making it a
subject of interest for therapeutic applications. These properties are largely attributed to its
complex polyphenolic structure and the abundance of negatively charged functional groups.
[11][19]

Anti-inflammatory and Immunomodulatory Effects

Humic acid sodium salt demonstrates significant anti-inflammatory properties.[3][20] The
mechanism involves the modulation of cytokine production and the inhibition of key
inflammatory pathways.[19] It can suppress the formation of edema and has been shown to
inhibit the lipoxygenase pathway within the arachidonic acid cascade.[19] Studies show it can
reduce the release of pro-inflammatory cytokines such as Interleukin-1 (IL-10), Interleukin-6
(IL-6), and Tumor Necrosis Factor-a (TNF-a).[18][19] Furthermore, it has an excitatory effect on
the reticuloendothelial system, enhancing non-specific immune functions.[21]
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Anti-inflammatory Mechanism of Humic Acid Sodium Salt.

Antiviral Activity

A significant body of research highlights the broad-spectrum antiviral activity of humic acid.[22]
[23][24] The primary mechanism is extracellular; the polyanionic structure of humic acid binds
to positively charged glycoproteins on the viral envelope.[11] This interaction blocks the virus's
ability to attach to and penetrate host cells, effectively halting the infection at its earliest stage.
[11][23][25] This activity has been demonstrated against a wide range of viruses, including
Herpes Simplex Virus (HSV), Human Immunodeficiency Virus (HIV), Influenza viruses, and
coronaviruses.[11][22]
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Antiviral Mechanism of Humic Acid Sodium Salt.

Antioxidant Properties

The phenolic and quinone groups within the humic acid structure confer potent antioxidant
properties.[3] These groups can act as scavengers of reactive oxygen species (ROS),
mitigating cellular damage caused by oxidative stress.[19] Studies on plants under salt stress
have shown that humic acid treatment can significantly lower levels of oxidative damage
markers like malondialdehyde (MDA) and strengthen the plant's antioxidant defense system.[1]
[26][27] In animal models of cerebral ischemia and spinal cord injury, humic acid administration
decreased MDA levels while increasing levels of antioxidant enzymes like superoxide
dismutase.[3]

Table 2: Summary of Key Biological Activities
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Applications in Drug Development

The unique properties of humic acid sodium salt present several opportunities in drug

development. An estimated 50% of all drugs are administered as salts to improve their

physicochemical properties.[29]
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» Novel Therapeutic Agent: Its inherent anti-inflammatory, antiviral, and antioxidant activities
make it a candidate for direct therapeutic use in a variety of conditions.[19][20]

» Drug Delivery Vehicle: The ability of humic acid to form complexes with other drug molecules
is a promising area of research.[30] This interaction, driven by charged groups, could be
harnessed to develop novel drug delivery systems that improve the stability, solubility, or
bioavailability of existing drugs.[30]

o Phototheranostics: Recent research has explored sodium humate as a phototheranostic
agent. It exhibits a high photothermal conversion efficiency, making it suitable for light-
induced photoacoustic imaging and photothermal cancer therapy with low toxicity.[31]

Conclusion and Future Directions

Humic acid sodium salt is a complex and multifunctional natural polymer with significant, well-
documented biological activities. Its role as an anti-inflammatory, antioxidant, and antiviral
agent provides a strong foundation for its exploration in therapeutic contexts. The ability to
extract and purify this substance from abundant natural sources like lignite adds to its appeal.
[14]

For drug development professionals, humic acid sodium salt represents a versatile platform.
Future research should focus on elucidating more detailed structure-activity relationships,
standardizing preparations to ensure reproducibility, and conducting rigorous preclinical and
clinical trials to validate its therapeutic efficacy and safety. Its potential as a drug delivery
vehicle and a phototheranostic agent warrants further investigation, which could expand the
application of this traditional substance into cutting-edge biomedical fields.[31]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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